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Compound of Interest

Compound Name: Glutamic Acid Hydrochloride

Cat. No.: B125579 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the core physicochemical properties of L-

Glutamic Acid Hydrochloride (L-Glu-HCl), a compound of significant interest to researchers,

scientists, and professionals in drug development. This document summarizes key quantitative

data, details relevant experimental methodologies, and presents visual representations of

associated biological pathways and logical processes.

Core Physicochemical Properties
L-Glutamic Acid Hydrochloride is the hydrochloride salt of the non-essential amino acid, L-

glutamic acid. It presents as a white crystalline powder and is utilized in various scientific and

pharmaceutical applications, including as a gastric acidifier.[1] A comprehensive summary of its

key physicochemical properties is presented below.

Table 1: General and Physical Properties of L-Glutamic
Acid Hydrochloride
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Property Value Reference(s)

Molecular Formula C₅H₉NO₄ · HCl [2]

Molecular Weight 183.59 g/mol [1]

CAS Number 138-15-8 [2]

Appearance White crystalline powder [3]

Melting Point 214 °C (with decomposition) [2]

Density 1.525 g/cm³ [4]

Table 2: Chemical and Solubility Properties of L-
Glutamic Acid Hydrochloride

Property Value Reference(s)

pKa (α-COOH) 2.10 [2]

pKa (ω-COOH) 4.07 [2]

pKa (α-NH₂) 9.47 [2]

Isoelectric Point (pI) 3.08 [2]

Solubility in Water 50 mg/mL [2]

Optical Rotation +24.4° (c=6, H₂O, 22 °C) [2]

Experimental Protocols
The determination of the physicochemical properties of L-Glutamic Acid Hydrochloride relies

on established analytical techniques. Below are detailed methodologies for key experimental

procedures.

Determination of Melting Point
The melting point of L-Glutamic Acid Hydrochloride is determined using the capillary method

with a melting point apparatus, such as a Mel-Temp or similar device.
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Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of L-Glutamic Acid Hydrochloride is packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady rate. For an unknown sample, a rapid initial heating can

determine an approximate melting range.

For a precise measurement, a second sample is heated slowly, at a rate of 1-2 °C per

minute, as the temperature approaches the approximate melting point.[5]

The temperature at which the first drop of liquid appears is recorded as the onset of

melting, and the temperature at which the entire sample becomes liquid is the completion

of melting. This range is reported as the melting point. For L-Glutamic Acid
Hydrochloride, decomposition is observed at its melting point.[2]

Determination of pKa Values
The acid dissociation constants (pKa) of L-Glutamic Acid Hydrochloride are determined by

potentiometric acid-base titration.

Apparatus: pH meter, burette, beaker, magnetic stirrer.

Procedure:

A known concentration of L-Glutamic Acid Hydrochloride is dissolved in deionized

water.

The solution is titrated with a standardized solution of a strong base, typically sodium

hydroxide (NaOH), added in small increments from a burette.[6]

The pH of the solution is measured after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of NaOH added.
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The pKa values correspond to the pH at the midpoints of the buffering regions on the

titration curve. For a polyprotic acid like glutamic acid, multiple inflection points and

buffering regions will be observed, corresponding to the ionization of the two carboxylic

acid groups and the amino group.[7]

Determination of Optical Rotation
The specific optical rotation is measured using a polarimeter. This property confirms the

chirality of the L-enantiomer.

Apparatus: Polarimeter, volumetric flask, analytical balance.

Procedure:

A solution of L-Glutamic Acid Hydrochloride is prepared by accurately weighing a

sample and dissolving it in a precise volume of solvent (e.g., water) in a volumetric flask.

[2]

The polarimeter cell is filled with the solution.

The observed optical rotation is measured at a specific wavelength of light (typically the

sodium D-line at 589 nm) and a controlled temperature.[8]

The specific rotation is calculated using the formula: [α] = α / (l * c), where α is the

observed rotation, l is the path length of the cell in decimeters, and c is the concentration

of the solution in g/mL.[9]

Determination of Solubility
The solubility of L-Glutamic Acid Hydrochloride can be determined using the gravimetric

method.

Apparatus: Jacketed glass vessel with a magnetic stirrer, temperature-controlled water bath,

analytical balance.

Procedure:
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An excess amount of L-Glutamic Acid Hydrochloride is added to a known mass of the

solvent (e.g., water) in the jacketed glass vessel.

The mixture is stirred at a constant temperature for a sufficient time to reach equilibrium.

Stirring is stopped, and the undissolved solid is allowed to settle.

A known mass of the supernatant is carefully withdrawn.

The solvent is evaporated from the sample.

The mass of the remaining solid L-Glutamic Acid Hydrochloride is measured.

The solubility is then calculated based on the mass of the dissolved solid and the mass of

the solvent in the supernatant sample.[10]

Determination of Crystal Structure
The crystal structure of L-Glutamic Acid Hydrochloride is determined by X-ray diffraction

(XRD).

Apparatus: X-ray diffractometer.

Procedure:

A suitable single crystal of L-Glutamic Acid Hydrochloride is grown, often by slow

evaporation of a saturated solution.

The crystal is mounted on the diffractometer.

The crystal is irradiated with a beam of X-rays.

The diffraction pattern of the X-rays scattered by the crystal is recorded by a detector.

The crystal is rotated, and diffraction patterns are collected from multiple angles.

The resulting data is used to calculate the electron density map of the crystal, from which

the positions of the atoms and the overall crystal structure can be determined.[11][12]
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Visualizations of Pathways and Mechanisms
To further elucidate the role and behavior of L-Glutamic Acid Hydrochloride, the following

diagrams, generated using Graphviz, illustrate key biological and chemical processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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